Cas no 2195941-55-8 (4-Cyclobutoxythieno[2,3-d]pyrimidine)

4-Cyclobutoxythieno[2,3-d]pyrimidine is a heterocyclic compound featuring a thieno[2,3-d]pyrimidine core substituted with a cyclobutoxy group at the 4-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The cyclobutoxy moiety enhances lipophilicity and metabolic stability, while the fused thienopyrimidine system offers a rigid scaffold for binding interactions. Its synthetic versatility allows for further functionalization, enabling the development of targeted bioactive molecules. The compound is particularly useful in medicinal chemistry for designing kinase inhibitors and other therapeutic agents due to its balanced physicochemical profile and potential for modulating biological activity.

4-Cyclobutoxythieno[2,3-d]pyrimidine structure

2195941-55-8 structure

Product Name:4-Cyclobutoxythieno[2,3-d]pyrimidine

CAS No:2195941-55-8

MF:C₁₀H₁₀N₂OS

MW:206.264200687408

CID:5325102

Update Time:2025-06-08

4-Cyclobutoxythieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-cyclobutoxythieno[2,3-d]pyrimidine
- 4-cyclobutyloxythieno[2,3-d]pyrimidine
- 4-Cyclobutoxythieno[2,3-d]pyrimidine
- Inchi： 1S/C10H10N2OS/c1-2-7(3-1)13-9-8-4-5-14-10(8)12-6-11-9/h4-7H,1-3H2
- InChI Key： ZXNBIVDTVYEHFV-UHFFFAOYSA-N
- SMILES： S1C=CC2C1=NC=NC=2OC1CCC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 210
XLogP3: 2.3
Topological Polar Surface Area: 63.2

4-Cyclobutoxythieno[2,3-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6608-0876-2μmol	4-cyclobutoxythieno[2,3-d]pyrimidine	2195941-55-8	2μmol	$57.0	2023-09-07
Life Chemicals	F6608-0876-5μmol	4-cyclobutoxythieno[2,3-d]pyrimidine	2195941-55-8	5μmol	$63.0	2023-09-07
Life Chemicals	F6608-0876-10μmol	4-cyclobutoxythieno[2,3-d]pyrimidine	2195941-55-8	10μmol	$69.0	2023-09-07
Life Chemicals	F6608-0876-20μmol	4-cyclobutoxythieno[2,3-d]pyrimidine	2195941-55-8	20μmol	$79.0	2023-09-07
Life Chemicals	F6608-0876-1mg	4-cyclobutoxythieno[2,3-d]pyrimidine	2195941-55-8	1mg	$54.0	2023-09-07
Life Chemicals	F6608-0876-2mg	4-cyclobutoxythieno[2,3-d]pyrimidine	2195941-55-8	2mg	$59.0	2023-09-07
Life Chemicals	F6608-0876-3mg	4-cyclobutoxythieno[2,3-d]pyrimidine	2195941-55-8	3mg	$63.0	2023-09-07
Life Chemicals	F6608-0876-4mg	4-cyclobutoxythieno[2,3-d]pyrimidine	2195941-55-8	4mg	$66.0	2023-09-07
Life Chemicals	F6608-0876-5mg	4-cyclobutoxythieno[2,3-d]pyrimidine	2195941-55-8	5mg	$69.0	2023-09-07
Life Chemicals	F6608-0876-10mg	4-cyclobutoxythieno[2,3-d]pyrimidine	2195941-55-8	10mg	$79.0	2023-09-07

4-Cyclobutoxythieno[2,3-d]pyrimidine Related Literature

1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

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3. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
4. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
5. Achieving excellent anti-corrosion and tribological performance by tailoring the surface morphology and chemical composition of aluminum alloys

Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315

Additional information on 4-Cyclobutoxythieno[2,3-d]pyrimidine

Comprehensive Overview of 4-Cyclobutoxythieno[2,3-d]pyrimidine (CAS No. 2195941-55-8): Properties, Applications, and Research Insights

4-Cyclobutoxythieno[2,3-d]pyrimidine (CAS No. 2195941-55-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural features and potential applications. This thienopyrimidine derivative combines a cyclobutyl ether moiety with a fused thieno[2,3-d]pyrimidine core, offering a versatile scaffold for drug discovery and functional material design. Its molecular formula, C₁₂H₁₂N₂OS, reflects a balanced hydrophobicity and electronic properties, making it a promising candidate for further exploration.

Recent studies highlight the growing interest in 4-Cyclobutoxythieno[2,3-d]pyrimidine as a kinase inhibitor precursor, particularly in oncology and inflammation research. The compound's ability to modulate protein-protein interactions aligns with current trends in targeted therapy and precision medicine. Researchers are also investigating its role in covalent inhibitor design, leveraging the reactivity of its thienopyrimidine ring system. These applications resonate with popular search queries like "new kinase inhibitors 2024" and "small molecules for cancer therapy," underscoring its relevance in contemporary biomedical research.

The synthesis of CAS 2195941-55-8 typically involves multi-step organic transformations, including cyclization and etherification reactions. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing the increasing demand for efficient synthetic methodologies—a topic frequently searched in academic and industrial chemistry forums. Analytical characterization via NMR spectroscopy, mass spectrometry, and X-ray crystallography confirms its structural integrity, while computational studies predict favorable drug-likeness parameters.

Beyond pharmaceuticals, 4-Cyclobutoxythieno[2,3-d]pyrimidine exhibits potential in organic electronics. Its conjugated system and electron-deficient pyrimidine ring make it a candidate for OLED materials and organic semiconductors, aligning with the surge in searches for "sustainable electronic materials." Researchers are examining its photophysical properties, including charge transport efficiency and luminescence characteristics, which could contribute to next-generation optoelectronic devices.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies of this compound remain an active area of investigation. Preliminary data suggest moderate solubility in common organic solvents, prompting explorations into prodrug strategies or nanocarrier formulations—topics frequently queried in drug development circles. Its stability under physiological conditions and metabolic pathways are being mapped using LC-MS techniques to support future translational research.

In summary, 4-Cyclobutoxythieno[2,3-d]pyrimidine (CAS No. 2195941-55-8) represents a multifaceted compound bridging medicinal chemistry and materials science. Its evolving applications reflect current scientific priorities, from targeted drug discovery to green electronics, making it a compelling subject for researchers and industry professionals alike. Ongoing studies continue to unravel its full potential, ensuring its place in cutting-edge scientific discourse.